Cas no 2418658-45-2 (2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4-dimethylphenyl]acetic acid)

• Product Name: 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4-dimethylphenyl]acetic acid
• CAS No: 2418658-45-2
• MF: C₁₇H₂₄N₄O₄
• MW: 348.396863937378
• CID: 5676978
• PubChem ID: 165774637
• Update Time: 2025-10-10

2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4-dimethylphenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4-dimethylphenyl]acetic acid
• 2418658-45-2
• EN300-26630365
• 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4-dimethylphenyl]acetic acid

• Inchi： 1S/C17H24N4O4/c1-10-12(7-14(22)23)6-13(11(2)16(10)20-21-18)8-19-9-15(24)25-17(3,4)5/h6,19H,7-9H2,1-5H3,(H,22,23)
• InChI Key： VKAKSKYSIDZWOV-UHFFFAOYSA-N
• SMILES： O(C(CNCC1C=C(CC(=O)O)C(C)=C(C=1C)N=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 348.17975526g/mol
• Monoisotopic Mass: 348.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90Ų

Additional information on 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4-dimethylphenyl]acetic acid

Comprehensive Overview of 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4-dimethylphenyl]acetic acid (CAS No. 2418658-45-2)

The compound 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4-dimethylphenyl]acetic acid, identified by its CAS No. 2418658-45-2, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structural features, including an azido group and a tert-butoxy carbonyl moiety, make it a valuable intermediate for click chemistry applications and peptide synthesis. Researchers are increasingly exploring its utility in drug discovery and bioconjugation, aligning with the growing demand for novel therapeutic agents and diagnostic tools.

In recent years, the scientific community has shown heightened interest in azide-containing compounds due to their versatility in bioorthogonal reactions. The azido group in 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4-dimethylphenyl]acetic acid enables efficient coupling with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This reaction is widely employed in proteomics, cell labeling, and material science, addressing key challenges in targeted drug delivery and molecular imaging.

The tert-butoxy carbonyl (Boc) protecting group in this compound further enhances its applicability in peptide synthesis. The Boc group is renowned for its stability under basic conditions and ease of removal under acidic conditions, making it a preferred choice for solid-phase peptide synthesis (SPPS). This feature is particularly relevant in the development of peptide-based therapeutics, a rapidly expanding field driven by advancements in precision medicine and personalized healthcare.

From a synthetic perspective, 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4-dimethylphenyl]acetic acid exemplifies the convergence of organic chemistry and biotechnology. Its design incorporates methylphenylacetic acid derivatives, which are frequently utilized in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. This dual functionality positions the compound as a promising candidate for multifunctional drug design, a trending topic in medicinal chemistry.

The compound's relevance extends to chemical biology, where it serves as a tool for protein modification and enzyme inhibition studies. Its ability to selectively modify biomolecules has garnered attention in cancer research and infectious disease studies, particularly in the context of post-translational modifications (PTMs). Researchers are also investigating its potential in glycobiology, where azide-labeled sugars are used to track cellular processes.

In the context of green chemistry, 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4-dimethylphenyl]acetic acid aligns with the push for sustainable synthesis methods. The compound's modular design allows for efficient step-economy and atom-economy, reducing waste and energy consumption. This aspect resonates with the broader scientific community's focus on environmentally friendly practices, a topic frequently searched in academic databases and industry forums.

As the demand for highly functionalized intermediates grows, CAS No. 2418658-45-2 stands out for its adaptability in combinatorial chemistry and library synthesis. Its structural complexity enables the creation of diverse small-molecule libraries, which are indispensable for high-throughput screening (HTS) campaigns. This capability is critical in the race to identify lead compounds for orphan diseases and emerging pathogens.

In summary, 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4-dimethylphenyl]acetic acid represents a cutting-edge tool for modern chemical research. Its multifaceted applications span drug development, bioconjugation, and material science, addressing some of the most pressing challenges in life sciences. With ongoing advancements in synthetic methodologies and analytical techniques, this compound is poised to play a pivotal role in shaping the future of molecular innovation.